N-[2-(2-Methylpyrazol-3-yl)ethyl]-N-(5,6,7,8-tetrahydronaphthalen-2-ylmethyl)prop-2-enamide

• IUPAC Name: N-[2-(2-methylpyrazol-3-yl)ethyl]-N-(5,6,7,8-tetrahydronaphthalen-2-ylmethyl)prop-2-enamide
• InChI: InChI=1S/C20H25N3O/c1-3-20(24)23(13-11-19-10-12-21-22(19)2)15-16-8-9-17-6-4-5-7-18(17)14-16/h3,8-10,12,14H,1,4-7,11,13,15H2,2H3
• InChI Key: JFHIFKSRDRSELY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)CCN(CC2=CC3=C(CCCC3)C=C2)C(=O)C=C
• Molecular Formula: C20H25N3O
• Molecular Weight: 323.4 g/mol
• CAS No.: 2411279-27-9

Description

This compound is a complex organic molecule that contains a pyrazole ring and a tetrahydronaphthalene ring. Pyrazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Tetrahydronaphthalene, also known as tetralin, is a partially saturated derivative of naphthalene, consisting of a two-fused-ring system (a six-membered and a five-membered ring) with four hydrogen atoms added.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a pyrazole ring and a tetrahydronaphthalene ring connected by an ethyl linker. The pyrazole ring would be substituted with a methyl group, and the tetrahydronaphthalene ring would be substituted with a prop-2-enamide group.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the pyrazole ring, the tetrahydronaphthalene ring, and the prop-2-enamide group. Each of these functional groups can undergo specific types of chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of the pyrazole ring might increase its polarity and potentially its solubility in polar solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities, which are currently unknown. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, physical and chemical properties, biological activities, and potential applications. Given the wide range of activities exhibited by other pyrazole-containing compounds, this compound could be of interest in the development of new drugs.